Cas no 141137-59-9 (Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI))

• Product Name: Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI)
• CAS No: 141137-59-9
• MF: C₂₈H₃₅N₃O₆
• MW: 509.594007730484
• CID: 171727
• PubChem ID: 192305
• Update Time: 2025-04-19

Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI)
• Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',
• Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R
• 1',9-Dihydroxy-1',4,4,8',8',11'-hexamethyl-4'-oxo-2',3',4',5',8'a,9'-hexahydro-1'H,4H,6'H,8'H-spiro[1,4-dioxepino[2,3-g]indole-8,7'-[5a,9a](epiminomethano)[4lambda~5~]cyclopenta[f]indolizin]-10'-one
• 141137-59-9
• DTXSID80931000
• (6'R,8R,9'S)-6'-Hydroxy-4,4,6',10',10',13'-hexamethyl-3'-oxidospiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-13-aza-3-azoniatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione
• VM-55596
• VM 55596
• Paraherquamide, 31-oxide

• Inchi： 1S/C28H35N3O6/c1-23(2)10-12-36-20-17(37-23)8-7-16-19(20)29-21(32)27(16)14-26-15-31(35)11-9-25(5,34)28(31,22(33)30(26)6)13-18(26)24(27,3)4/h7-8,10,12,18,34H,9,11,13-15H2,1-6H3,(H,29,32)/t18-,25+,26?,27+,28?,31?/m0/s1
• InChI Key： IFVZXHLMGGKUOX-HDSFRLTNSA-N
• SMILES： [O-][N+]12CC[C@](C)(C31C(N(C)C1(C[C@@]4(C(NC5C6=C(C=CC4=5)OC(C)(C)C=CO6)=O)C(C)(C)[C@@H]1C3)C2)=O)O

Computed Properties

• Exact Mass: 509.25258584g/mol
• Monoisotopic Mass: 509.25258584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 0
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Homogeneous lanthanide compounds